Cas no 68959-87-5 (Tris(i-propylcyclopentadienyl)lanthanum)

• Product Name: Tris(i-propylcyclopentadienyl)lanthanum
• CAS No: 68959-87-5
• MDL: MFCD34565449
• CID: 90456
• Update Time: 2025-08-03

Tris(i-propylcyclopentadienyl)lanthanum Chemical and Physical Properties

Names and Identifiers

• Tris(i-propylcyclopentadienyl)lanthanum
• TrisipropylcyclopentadienyllanthanumREOviscouscolorle
• lanthanum,5-propan-2-ylcyclopenta-1,3-diene,propan-2-ylcyclopentane
• Lanthanum, tris((1,2,3,4,5-eta5)-1-(1-methylethyl)-2,4-cyclopentadien-1-yl)-
• Lanthanum, tris[(1,2,3,4,5-.η.5)-1-(1-methylethyl)-2,4-cyclopentadien-1-yl]-
• Lanthanum,tris[(1,2,3,4,5-.η.)-1-(1-methylethyl)-2,4-cyclopentadien-1-yl]-
• Lanthanum,tris[(1,2,3,4,5-eta)-1-(1-methylethyl)-2,4-cyclopentadien-1-yl]-
• TRIS(ISOPROPYLCYCLOPENTADIENYL)LANTHANUM (III)
• Tris(i-propylcyclopentadienyl)lanthanum (99.9% La) (REO)
• REO
• Tris(isopropylcyclopentadienyl)lanthanum(III), 99.9% (REO)
• Tris(i-propylcyclopentadienyl)lanthanum (III), 98% (99.9%-La) (REO)

• MDL： MFCD34565449
• Inchi： 1S/3C8H7.La/c3*1-7(2)8-5-3-4-6-8;/h3*7H,1-2H3;/q3*-1;+3
• InChI Key： OMZOVQHWDJECLK-UHFFFAOYSA-N
• SMILES： C([C-]12C3=C4C5=C1[La+3]16789%10%11%122345(C2C1=C6[C-]7(C(C)C)C8=2)C1C9=C%10[C-]%11(C(C)C)C%12=1)(C)C

Computed Properties

• Exact Mass: 460.16500
• Monoisotopic Mass: 460.164574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: -7
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: 。
• Boiling Point: 180-195°C
• Flash Point: 13.9 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 6.57540
• Solubility: 。
• Sensitiveness: Air & Moisture Sensitive

Tris(i-propylcyclopentadienyl)lanthanum Security Information

• Hazardous Material transportation number：UN3181
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：4.1
• PackingGroup：III

Additional information on Tris(i-propylcyclopentadienyl)lanthanum

Comprehensive Overview of Tris(i-propylcyclopentadienyl)lanthanum (CAS No. 68959-87-5): Properties, Applications, and Industry Relevance

Tris(i-propylcyclopentadienyl)lanthanum (CAS No. 68959-87-5) is an organometallic compound featuring a lanthanum center coordinated with three i-propylcyclopentadienyl ligands. This compound belongs to the family of lanthanocene derivatives, which are widely studied for their unique catalytic and material science applications. The i-propyl substituents on the cyclopentadienyl rings enhance steric hindrance, influencing reactivity and stability—a critical factor in precision chemical synthesis.

In recent years, the demand for rare-earth organometallics like Tris(i-propylcyclopentadienyl)lanthanum has surged due to their role in advanced technologies. Researchers and industries frequently search for "lanthanum-based catalysts" or "cyclopentadienyl complexes applications," reflecting growing interest in sustainable catalysis and high-performance materials. This compound’s thermal stability and Lewis acidity make it a candidate for olefin polymerization and thin-film deposition processes, aligning with trends in green chemistry and nanotechnology.

The synthesis of Tris(i-propylcyclopentadienyl)lanthanum typically involves the reaction of anhydrous lanthanum halides with i-propylcyclopentadienyl reagents under inert conditions. Its molecular structure, confirmed by X-ray crystallography, reveals a pseudo-tetrahedral geometry around the lanthanum atom. Such structural insights are pivotal for optimizing its use in coordination chemistry and homogeneous catalysis, topics frequently queried in academic databases.

From an industrial perspective, this compound is explored for OLED manufacturing and semiconductor doping, addressing the need for efficient electroluminescent materials. Searches like "organometallics in electronics" or "lanthanum precursors for CVD" highlight its relevance. Additionally, its potential in hydrogen storage systems aligns with renewable energy trends, though further research is needed to commercialize such applications.

Handling Tris(i-propylcyclopentadienyl)lanthanum requires strict moisture and oxygen exclusion due to its sensitivity. Storage recommendations often include Schlenk lines or gloveboxes—a detail frequently overlooked in "air-sensitive compound storage" queries. Safety data emphasizes neutral pH disposal and inert atmosphere protocols, though it is not classified under hazardous categories.

In summary, Tris(i-propylcyclopentadienyl)lanthanum (CAS No. 68959-87-5) bridges fundamental research and industrial innovation. Its versatility in catalysis and materials science, coupled with rising interest in rare-earth sustainability, positions it as a compound of enduring scientific and commercial value. Future studies may unlock further applications in quantum computing materials or bioimaging probes, expanding its already diverse utility.